Cas no 2034602-95-2 (N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine)

• Product Name: N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine
• CAS No: 2034602-95-2
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 5831357
• PubChem ID: 119103632
• Update Time: 2025-06-09

N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine
• N,4,6-trimethyl-N-((1-methyl-1H-pyrazol-5-yl)methyl)pyrimidin-2-amine
• 2034602-95-2
• AKOS026703480
• N,4,6-trimethyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrimidin-2-amine
• F6547-0764
• N,4,6-trimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-2-amine

• Inchi： 1S/C12H17N5/c1-9-7-10(2)15-12(14-9)16(3)8-11-5-6-13-17(11)4/h5-7H,8H2,1-4H3
• InChI Key： SBEFIUCGMILFMC-UHFFFAOYSA-N
• SMILES： N(C)(C1N=C(C)C=C(C)N=1)CC1=CC=NN1C

Computed Properties

• Exact Mass: 231.14839556g/mol
• Monoisotopic Mass: 231.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.8Ų

Additional information on N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine

Comprehensive Overview of N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine (CAS No. 2034602-95-2)

N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine (CAS No. 2034602-95-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrimidine and pyrazole hybrid structure, exhibits potential applications in drug discovery and crop protection. Its molecular formula and intricate design make it a subject of interest for researchers exploring novel small-molecule inhibitors and biologically active agents.

In recent years, the demand for heterocyclic compounds like N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine has surged due to their versatility in modulating biological pathways. The compound's methyl-substituted pyrimidine core and N-methylpyrazole side chain contribute to its stability and binding affinity, making it a candidate for targeting specific enzymes or receptors. Researchers are particularly intrigued by its potential role in kinase inhibition, a hot topic in oncology and inflammatory disease research.

The synthesis of CAS No. 2034602-95-2 involves multi-step organic reactions, including alkylation and amination processes, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis using catalytic methods and eco-friendly solvents, aligning with global sustainability trends.

From an industrial perspective, N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine is explored for its utility in agrochemical formulations. Its structural motifs are analogous to those found in pesticide intermediates, sparking interest in its potential as a plant growth regulator or pest control agent. This aligns with the increasing focus on food security and sustainable agriculture, addressing common search queries related to crop yield enhancement and resistance management.

In the pharmaceutical sector, the compound's drug-like properties are under scrutiny. Its lipophilicity and molecular weight fall within the desirable range for oral bioavailability, a key consideration in drug design. Computational studies, including molecular docking and QSAR modeling, are being conducted to predict its interactions with biological targets. These efforts resonate with the rising popularity of AI-driven drug discovery, a frequently searched topic in scientific communities.

Safety and regulatory aspects of CAS No. 2034602-95-2 are also critical. While it is not classified as a hazardous substance, standard laboratory precautions are recommended during handling. The compound's toxicological profile is being evaluated to ensure compliance with REACH and other global chemical regulations, a concern often raised by manufacturers and distributors.

In summary, N,4,6-trimethyl-N-(1-methyl-1H-pyrazol-5-yl)methylpyrimidin-2-amine represents a promising scaffold for diverse applications. Its relevance to precision medicine and smart farming underscores its potential to address contemporary challenges. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and agrochemicals, fulfilling the needs of a rapidly evolving scientific landscape.